Cas no 1850879-64-9 (1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one)

• Product Name: 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one
• CAS No: 1850879-64-9
• MF: C₆H₁₀BrNO
• MW: 192.05370092392
• MDL: MFCD32087706
• CID: 5618001
• PubChem ID: 130531515
• Update Time: 2025-11-05

1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[3-(bromomethyl)-1-azetidinyl]-
• EN300-2956825
• 1850879-64-9
• 1-[3-(bromomethyl)azetidin-1-yl]ethan-1-one
• 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one

• MDL： MFCD32087706
• Inchi： 1S/C6H10BrNO/c1-5(9)8-3-6(2-7)4-8/h6H,2-4H2,1H3
• InChI Key： FXRQWJMRGNKJID-UHFFFAOYSA-N
• SMILES： BrCC1CN(C(C)=O)C1

Computed Properties

• Exact Mass: 190.99458g/mol
• Monoisotopic Mass: 190.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Predicted)
• Boiling Point: 285.2±13.0 °C(Predicted)
• pka: -1.47±0.40(Predicted)

Additional information on 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one

1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one (CAS No. 1850879-64-9): An Emerging Compound in Medicinal Chemistry

1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one (CAS No. 1850879-64-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound, also known as ethyl 3-(bromomethyl)azetidine-1-carboxylate, is a brominated derivative of azetidine, a four-membered heterocyclic ring with a nitrogen atom. The presence of the bromomethyl group imparts reactivity and functional versatility, making it an attractive building block for the synthesis of more complex molecules.

The chemical structure of 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one consists of an azetidine ring attached to a ketone moiety via a methylene bridge, with a bromomethyl group substituting one of the ring carbons. This configuration provides multiple reactive sites that can be exploited for various chemical transformations, including nucleophilic substitution, cross-coupling reactions, and ring-opening reactions. These properties make it a valuable intermediate in the synthesis of pharmaceuticals and other bioactive compounds.

Recent research has highlighted the potential applications of 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one in drug discovery and development. One notable area of interest is its use as a scaffold for the design of inhibitors targeting specific enzymes and receptors. For example, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key enzymes involved in various cellular processes and disease pathways. Kinase inhibitors are an important class of drugs used to treat conditions such as cancer, inflammatory diseases, and neurological disorders.

In addition to kinase inhibition, 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one has been explored for its potential as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction and are targets for numerous therapeutic agents. Research has demonstrated that derivatives of this compound can modulate GPCR activity, making them promising candidates for the development of novel drugs targeting these receptors.

The synthetic accessibility of 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one is another factor contributing to its appeal in medicinal chemistry. The compound can be synthesized through well-established methods, such as the reaction of azetidine with bromoacetyl bromide or through the bromination of pre-existing azetidine derivatives. These synthetic routes are scalable and can be adapted to produce large quantities of the compound for further research and development.

The physical and chemical properties of 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one have been extensively characterized. It is typically obtained as a colorless liquid or solid, depending on the specific conditions used during synthesis. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetonitrile, and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

In terms of safety and handling, 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one should be stored under appropriate conditions to maintain its stability and purity. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The biological activity of 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one has been evaluated in several preclinical studies. In vitro assays have shown that derivatives of this compound exhibit potent inhibitory effects on target enzymes and receptors at low micromolar concentrations. These findings suggest that the compound has potential therapeutic applications and warrants further investigation in animal models and clinical trials.

In conclusion, 1-[3-(Bromomethyl)azetidin-1-yl]ethan-1-one (CAS No. 1850879-64-9) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and reactivity make it an attractive building block for the synthesis of bioactive molecules with potential therapeutic value. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in drug discovery and development.